Ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate (CAS 200879-72-7): A Technical Guide to Structural Utility, Synthesis, and Validation
Ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate (CAS 200879-72-7): A Technical Guide to Structural Utility, Synthesis, and Validation
Executive Summary
In contemporary medicinal chemistry and agrochemical development, the strategic incorporation of fluorine—particularly the trifluoromethyl (–CF₃) group—is a proven tactic to modulate lipophilicity, metabolic stability, and target binding affinity. Ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate , formally recognized by the CAS Registry Number 200879-72-7 [1], is a highly specialized, multi-substituted pyridine building block.
This whitepaper provides an in-depth technical analysis of this compound. We will explore its chemical identity, the mechanistic causality behind its synthesis, and its pharmacological utility—specifically its role as a structural core in advanced Catechol-O-methyltransferase (COMT) inhibitors used in neurodegenerative disease therapies[2].
Chemical Identity and Physical Properties
To establish a rigorous baseline for experimental design, the quantitative data and chemical identifiers for ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate are summarized in the structured table below.
| Property | Value / Description |
| Compound Name | Ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate |
| IUPAC Name | Ethyl 2,6-dimethyl-4-(trifluoromethyl)pyridine-3-carboxylate |
| CAS Registry Number | 200879-72-7[1][3] |
| Molecular Formula | C₁₁H₁₂F₃NO₂[1] |
| Molecular Weight | 247.21 g/mol [1] |
| MDL Number | MFCD07374869[1] |
| Structural Features | Pyridine core, 4-CF₃ group, 2,6-dimethyl steric shields, 3-ethyl ester |
Structural Analysis & Mechanistic Insights
The architecture of ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate is not arbitrary; it is a masterclass in steric and electronic tuning.
-
The Pyridine Core: Acts as a classic bioisostere for benzene, offering improved aqueous solubility and the ability to form critical hydrogen bonds via the nitrogen lone pair.
-
The 4-Trifluoromethyl Group: The –CF₃ group exerts powerful inductive (–I) and mesomeric (–M) effects. By withdrawing electron density from the aromatic ring, it significantly lowers the pKa of the pyridine nitrogen. Causality: This reduced basicity prevents the compound from being trapped in acidic physiological compartments (ion trapping) and mitigates off-target hERG channel liabilities, a common reason for late-stage drug attrition.
-
The 2,6-Dimethyl Steric Shield: Methyl groups flanking the nitrogen protect the core from nucleophilic attack and metabolic N-oxidation by hepatic CYP450 enzymes, dramatically extending the biological half-life of downstream active pharmaceutical ingredients (APIs).
Synthetic Methodology & Experimental Protocols
The synthesis of highly substituted pyridines often relies on modular multicomponent reactions. For this specific scaffold, a modified Bohlmann-Rahtz or Hantzsch-type condensation is the most efficient, atom-economical route.
Protocol: One-Pot Regioselective Condensation
This protocol utilizes the direct cyclodehydration of an enamino ester with a fluorinated 1,3-diketone, bypassing the need for a secondary oxidation step.
Step 1: Reagent Assembly and Condensation
-
Action: In a rigorously dried round-bottom flask equipped with a Dean-Stark trap, dissolve 1.0 equivalent of 1,1,1-trifluoro-2,4-pentanedione and 1.05 equivalents of ethyl 3-aminocrotonate in anhydrous toluene. Add 0.1 equivalents of p-toluenesulfonic acid (pTSA) as a catalyst.
-
Causality: The highly electrophilic carbonyl adjacent to the –CF₃ group in the diketone undergoes rapid, regioselective nucleophilic attack by the amine of the crotonate. Toluene is selected as the solvent because its boiling point allows for the azeotropic removal of water via the Dean-Stark apparatus. Removing water continuously drives the thermodynamic equilibrium toward the cyclized, fully aromatized pyridine product.
Step 2: Cyclodehydration and Workup
-
Action: Reflux the mixture for 12–16 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase. Once the highly UV-active enamino ester spot is consumed, cool the reaction to room temperature. Wash the organic layer with saturated aqueous NaHCO₃, followed by brine. Dry over anhydrous MgSO₄ and concentrate under reduced pressure.
-
Causality: The NaHCO₃ wash is critical to quench the pTSA catalyst. If the acid is not neutralized prior to concentration, it can catalyze the hydrolysis of the ethyl ester back to the corresponding nicotinic acid.
Step 3: Purification
-
Action: Purify the crude oil via flash column chromatography on silica gel to yield the pure ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate as a pale yellow to colorless oil.
Fig 1: One-pot regioselective condensation and cyclodehydration synthesis workflow.
Analytical Validation (The Self-Validating System)
To ensure the trustworthiness of the synthesized batch, the protocol must be self-validating. The unique structural features of this compound provide distinct, unambiguous analytical markers:
-
¹H NMR (CDCl₃, 400 MHz):
-
A sharp singlet at ~7.4 ppm (1H). Validation: This confirms the presence of the single isolated aromatic proton at the C5 position.
-
A quartet at ~4.4 ppm (2H) and a triplet at ~1.4 ppm (3H). Validation: Confirms the intact ethyl ester.
-
Two distinct singlets at ~2.6 ppm (6H total). Validation: Confirms the two methyl groups at C2 and C6.
-
-
¹⁹F NMR (CDCl₃, 376 MHz):
-
A strong, uncoupled singlet at ~ -62.0 ppm . Validation: Unambiguously confirms the presence of the intact trifluoromethyl group.
-
-
LC-MS (ESI+):
-
Expected mass: 247.21. Validation: The spectrum must show a dominant [M+H]⁺ peak at m/z 248.2 .
-
Pharmacological Applications: COMT Inhibition
The ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate scaffold is not just a theoretical curiosity; it is a highly active building block in neuropharmacology. Specifically, derivatives of this core (e.g., pyridine 1-oxides) are synthesized and coupled with nitrocatechol moieties to create potent Catechol-O-methyltransferase (COMT) inhibitors [2].
In the treatment of Parkinson's disease, L-DOPA is administered to replenish dopamine. However, peripheral COMT rapidly degrades L-DOPA into the inactive metabolite 3-O-methyldopa (3-OMD). By integrating the highly lipophilic and metabolically stable CF₃-pyridine core into a COMT inhibitor, developers achieve a drug that tightly binds to the enzyme, blocking L-DOPA degradation and significantly enhancing its bioavailability in the central nervous system (CNS)[2].
Fig 2: Mechanism of COMT inhibition by CF3-pyridine integrated nitrocatechol derivatives.
References
-
AA Blocks. "ethyl 2,6-dimethyl-4-(trifluoromethyl)nicotinate" (Product Data & CAS Verification). Retrieved from: [Link]
- European Patent Office. "EP1907382A1 - Nitrocatechol derivatives as comt inhibitors" (Pharmacological Application).
